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Compound of Interest

Compound Name: NBQX disodium

Cat. No.: B2705221 Get Quote

Technical Support Center: NBQX Disodium Salt
Experiments
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to address inconsistencies in experiments utilizing NBQX disodium salt. The

information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: We are observing variable antagonist effects of NBQX disodium salt between

experiments. What are the potential causes?

A1: Inconsistent antagonist effects can stem from several factors related to solution

preparation, storage, and experimental conditions. Key areas to investigate include:

Solution Integrity: NBQX disodium salt solutions, especially in aqueous buffers, can

degrade over time. It is highly recommended to prepare fresh solutions for each experiment

to ensure consistent potency.

pH of the Solution: The pH of your experimental buffer can influence the charge state and,

consequently, the activity of the compound. Ensure the pH of your vehicle and final

experimental solution is consistent across all experiments.
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Incomplete Solubilization: Even though NBQX disodium salt is water-soluble, improper

dissolution can lead to a lower effective concentration. Ensure the compound is fully

dissolved before use. Sonication can aid in dissolution.[1]

Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can lead to

degradation of the compound. It is best practice to aliquot stock solutions into single-use

volumes to minimize freeze-thaw cycles.[1]

Contamination: Contamination of stock solutions or experimental buffers can interfere with

the assay and lead to variable results. Use sterile techniques and high-purity reagents.

Q2: Our NBQX disodium salt solution sometimes appears cloudy or forms a precipitate. Why

is this happening and how can we prevent it?

A2: Precipitation or cloudiness in your NBQX disodium salt solution can significantly impact

the actual concentration delivered in your experiment, leading to inconsistent results. Here are

the common causes and solutions:

Solubility Limits: While NBQX disodium salt is more water-soluble than NBQX, its solubility

is still finite.[2] Exceeding the maximum concentration in a particular solvent can lead to

precipitation. Refer to the solubility data to ensure you are working within the appropriate

concentration range for your chosen solvent.

Solvent Quality: The use of low-purity water or buffers can introduce ions that may interact

with the NBQX disodium salt, causing it to precipitate. Always use high-purity, sterile water

(e.g., Milli-Q or equivalent) and high-quality buffer reagents.

Temperature Effects: Changes in temperature can affect solubility. If you are dissolving the

compound at a higher temperature, it may precipitate out as it cools to room temperature or

your experimental temperature. Ensure the compound remains in solution at the final

working temperature.

Improper Storage: Storing solutions at inappropriate temperatures can lead to precipitation.

Follow the manufacturer's recommendations for storage of both the solid compound and

prepared solutions.[1][2]
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Q3: What is the recommended procedure for preparing and storing NBQX disodium salt stock

solutions?

A3: Proper preparation and storage of stock solutions are critical for obtaining reproducible

results.

Stock Solution Preparation:

Equilibrate the vial of NBQX disodium salt to room temperature before opening to prevent

condensation.

Weigh out the desired amount of the compound in a sterile environment.

Add the appropriate volume of high-purity solvent (e.g., water or DMSO) to achieve the

desired stock concentration.[1]

Vortex and/or sonicate the solution to ensure complete dissolution.[1]

Storage:

For short-term storage (up to 1 month), stock solutions can be stored at -20°C.[1]

For long-term storage (up to 6 months), it is recommended to store aliquoted stock

solutions at -80°C.[1]

Crucially, avoid repeated freeze-thaw cycles. Aliquot the stock solution into single-use

volumes before freezing.

Quantitative Data Summary
For consistent experimental outcomes, it is vital to adhere to the physicochemical properties of

NBQX disodium salt.

Table 1: Physicochemical Properties of NBQX Disodium Salt
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Property Value Source

Molecular Weight 380.24 g/mol [1][2]

Formula C₁₂H₆N₄Na₂O₆S [1]

Purity ≥98% [2]

CAS Number 479347-86-9 [1][2]

Table 2: Solubility Data for NBQX Disodium Salt

Solvent Maximum Concentration Source

Water 50 mM (19.01 mg/mL) [2]

DMSO 100 mg/mL [1]

Experimental Protocols & Workflows
Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

Calculate Mass: To prepare 1 mL of a 10 mM stock solution, you will need 0.0038024 g (or

3.80 mg) of NBQX disodium salt (MW: 380.24).

Weighing: Carefully weigh 3.80 mg of NBQX disodium salt.

Dissolution: Add the weighed compound to a sterile microcentrifuge tube. Add 1 mL of high-

purity water.

Mixing: Vortex the solution thoroughly. If needed, sonicate for a short period to ensure

complete dissolution.

Storage: Aliquot into single-use volumes and store at -20°C for short-term use or -80°C for

long-term storage.[1]

Diagram 1: Experimental Workflow for In Vitro Electrophysiology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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